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Compound of Interest

Compound Name: 2,3,4,5,6-Pentafluorotoluene

Cat. No.: B1345465 Get Quote

An In-depth Technical Guide to the Safety and Handling of 2,3,4,5,6-Pentafluorotoluene

This guide provides comprehensive safety and handling information for 2,3,4,5,6-
Pentafluorotoluene (CAS No. 771-56-2), intended for researchers, scientists, and

professionals in drug development. The information is compiled from various safety data sheets

and chemical resources.

Chemical and Physical Properties
2,3,4,5,6-Pentafluorotoluene is a highly fluorinated aromatic compound.[1] Its unique

properties, such as exceptional thermal stability and chemical resistance, make it valuable in

the synthesis of fluorinated polymers, pharmaceuticals, and agrochemicals.[1]
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Property Value Source

Molecular Formula C₇H₃F₅ [1][2][3]

Molecular Weight 182.09 g/mol [1][2][3]

Appearance
Colorless to almost colorless

clear liquid
[1]

Boiling Point 116 - 117 °C [1]

Melting Point -30 °C [1]

Density 1.439 - 1.45 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.403 [1]

Flash Point 34 °C (93.2 °F) - closed cup

Solubility

Soluble in most common

organic solvents, insoluble in

water.

[3]

Hazard Identification and Classification
Pentafluorotoluene is classified as a hazardous substance. The primary hazards are its

flammability and its potential to cause irritation.[4]
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Hazard
Classification

Code Description Source

Flammable Liquids H226
Flammable liquid and

vapor
[4]

Acute Toxicity (Oral,

Dermal, Inhalation)
H302+H312+H332

Harmful if swallowed,

in contact with skin or

if inhaled

Skin

Corrosion/Irritation
H315 Causes skin irritation [4]

Serious Eye

Damage/Eye Irritation
H319

Causes serious eye

irritation
[4]

Specific target organ

toxicity — single

exposure

H335
May cause respiratory

irritation
[4]

Signal Word: Warning[4]

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[4]

Handling and Storage Procedures
Proper handling and storage are crucial to minimize risks.

Handling:

Work in a well-ventilated area, using a closed system or local exhaust ventilation where

possible.[5][6][7]

Keep away from open flames, hot surfaces, and sources of ignition.[4][5][8]

Use only non-sparking tools and take precautionary measures against static discharges.[4]

[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.fishersci.com/store/msds?partNumber=AAA11623&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/P1408_EU_6N.pdf
https://pim-resources.coleparmer.com/sds/29455.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.fishersci.com/store/msds?partNumber=AAA11623&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/132659
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21419~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2013:14:09~~2%203%204%205%206-Pentafluorotoluene~~
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/132659
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not get in eyes, on skin, or on clothing.[4][5] Avoid breathing mist, vapors, or spray.[5]

Wash hands and face thoroughly after handling.[6][7] Do not eat, drink, or smoke when using

this product.[9][10]

Wear appropriate personal protective equipment.[4][9]

Storage:

Store in a cool, dry, and well-ventilated place.[6][9]

Keep the container tightly closed.[4][8]

Keep away from heat, sparks, and flame.[4][5]

Store away from incompatible materials such as bases, strong oxidizing agents, alcohols,

amines, and metals.[5][9]

Protect containers against physical damage and check regularly for leaks.[9]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is essential to prevent exposure.

Eye and Face Protection: Wear chemical safety goggles or a face shield.[6][7][11] Eyewash

stations should be readily available.[5][11]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[6]

[7]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[5][7] A vapor respirator is

recommended.[6]
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Task Assessment:
Handling Pentafluorotoluene

Potential for Splash
or Eye Contact?

Wear Chemical Safety Goggles
and Face Shield

Yes

Potential for Skin Contact?

No

Wear Chemical Resistant Gloves
and Protective Clothing

Yes

Is Ventilation Inadequate or
Are Vapors/Aerosols Generated?

No

Use Approved
Vapor Respirator

Yes

Proceed with Caution

No

Click to download full resolution via product page

Caption: PPE selection logic for handling 2,3,4,5,6-Pentafluorotoluene.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1345465?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345465?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid and Emergency Procedures
Immediate action is required in case of exposure.

Exposure Route First Aid Measures Source

Eye Contact

Rinse immediately with plenty

of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Get medical attention.

[4][6][12]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off immediately with plenty of

water for at least 15 minutes. If

skin irritation persists, call a

physician.

[4][10][12]

Inhalation

Remove to fresh air. If not

breathing, give artificial

respiration. Get medical

attention if symptoms occur.

[4][12][13]

Ingestion

Clean mouth with water and

drink plenty of water

afterwards. Do NOT induce

vomiting. Call a POISON

CENTER or doctor if you feel

unwell.

[4][10][12]

Note to Physician: Treat symptomatically.[4]

Fire and Explosion Hazards
Pentafluorotoluene is a flammable liquid and vapor.[4]
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Hazard Description

Flammability

Vapors may form explosive mixtures with air and

can travel to a source of ignition and flash back.

[4][8][12]

Explosion Risk Containers may explode when heated.[4]

Hazardous Combustion Products

May produce poisonous gases in a fire,

including carbon oxides and hydrogen fluoride.

[6]

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, alcohol-resistant foam, water spray, or

carbon dioxide.[4][6]

Unsuitable Extinguishing Media: Do not use solid streams of water.[6]

Protective Actions: Use water mist or spray to cool closed containers.[4] Firefighters should

wear self-contained breathing apparatus (SCBA) and full protective gear.[4][5]
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Hierarchy of Controls for Safe Handling

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hoods, Ventilation)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of controls for managing exposure risks.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions:

Evacuate unnecessary personnel from the area.[8]

Ensure adequate ventilation.[8][12]
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Avoid contact with the substance and do not breathe vapors.[8][12]

Remove all sources of ignition.[4][5]

Wear appropriate personal protective equipment.[4][5]

Environmental Precautions:

Prevent the product from entering drains, as there is a risk of explosion.[8][10][12]

Containment and Cleanup:

Cover drains.[8][12]

Contain and absorb the spill with inert material (e.g., sand, silica gel, universal binder).[5]

[6]

Collect the absorbed material into a suitable, labeled container for disposal.[5][6]

Use spark-proof tools.[6]
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Spill Occurs

Evacuate Area &
Remove Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Contain Spill with
Inert Absorbent Material

Prevent Entry into Drains

Collect Waste into
Sealed Containers

Dispose of as
Hazardous Waste

Decontaminate Area
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Caption: Emergency response workflow for a spill of 2,3,4,5,6-Pentafluorotoluene.
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Toxicological Information
The primary toxicological effects are irritation to the skin, eyes, and respiratory system.[4] It is

also classified as harmful if swallowed, inhaled, or in contact with the skin. Specific quantitative

toxicity data, such as LD50 or LC50 values for 2,3,4,5,6-pentafluorotoluene, are not detailed

in the provided search results. However, a study on the related compound octafluorotoluene

showed an LC50 of 1141 ppm in rats, with the central nervous system being the target organ.

[14]

Disposal Considerations
Dispose of contents and containers to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4][12] Do not release into the environment.[4]

Experimental Protocols
Detailed experimental protocols for determining the specific toxicological and physical hazard

data for 2,3,4,5,6-Pentafluorotoluene were not available in the consulted safety data sheets.

Such studies are typically conducted according to standardized guidelines, such as those from

the Organisation for Economic Co-operation and Development (OECD) for testing chemicals.

For example, acute oral toxicity is often determined using OECD Test Guideline 420, skin

irritation via OECD Test Guideline 404, and eye irritation via OECD Test Guideline 405. These

protocols involve the administration of the substance to laboratory animals under controlled

conditions to observe effects and determine dose-response relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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